Cas no 2102525-51-7 (1,4-Benzenedicarboxylic acid, 2,2'-(2,6-pyridinediyl)bis-)

• Product Name: 1,4-Benzenedicarboxylic acid, 2,2'-(2,6-pyridinediyl)bis-
• CAS No: 2102525-51-7
• MF: C₂₁H₁₃NO₈
• MW: 407.329826116562
• MDL: MFCD32693166
• CID: 5154475
• Update Time: 2026-03-03

1,4-Benzenedicarboxylic acid, 2,2'-(2,6-pyridinediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2,2'-(2,6-pyridinediyl)bis-
• 2,2'-(Pyridine-2,6-diyl)diterephthalic acid

• MDL： MFCD32693166
• Inchi： 1S/C21H13NO8/c23-18(24)10-4-6-12(20(27)28)14(8-10)16-2-1-3-17(22-16)15-9-11(19(25)26)5-7-13(15)21(29)30/h1-9H,(H,23,24)(H,25,26)(H,27,28)(H,29,30)
• InChI Key： ATFATVISUIEMEN-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C(O)=O)=CC=C2C(O)=O)=NC(C2=CC(C(O)=O)=CC=C2C(O)=O)=CC=C1

Additional information on 1,4-Benzenedicarboxylic acid, 2,2'-(2,6-pyridinediyl)bis-

Introduction to 1,4-Benzenedicarboxylic Acid, 2,2'-(2,6-Pyridinediyl)bis- (CAS No. 2102525-51-7)

1,4-Benzenedicarboxylic acid, 2,2'-(2,6-pyridinediyl)bis- (CAS No. 2102525-51-7) is a unique and versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, often referred to as a dicarboxylic acid derivative, is characterized by its distinctive molecular structure, which includes a benzene ring and a pyridine ring connected by carboxylic acid groups. The compound's unique properties make it a valuable component in various applications, ranging from material science to drug development.

The molecular formula of 1,4-Benzenedicarboxylic acid, 2,2'-(2,6-pyridinediyl)bis- is C₁₈H₁₄N₂O₄, and its molecular weight is approximately 330.31 g/mol. The compound's structure consists of two carboxylic acid groups attached to a benzene ring and a pyridine ring connected through a carbon-carbon bond. This arrangement imparts the molecule with high stability and reactivity, making it an ideal candidate for various chemical reactions and functional modifications.

In recent years, the study of 1,4-Benzenedicarboxylic acid, 2,2'-(2,6-pyridinediyl)bis- has expanded significantly due to its potential applications in pharmaceuticals and material science. One of the key areas of interest is its use as a building block for the synthesis of complex organic molecules and polymeric materials. The compound's ability to form stable and functionalized polymers has led to its exploration in the development of advanced materials with enhanced mechanical and thermal properties.

In the pharmaceutical industry, 1,4-Benzenedicarboxylic acid, 2,2'-(2,6-pyridinediyl)bis- has shown promise as an intermediate in the synthesis of drug candidates. Its structural features allow for the introduction of various functional groups that can enhance the pharmacological properties of the final compounds. For instance, recent studies have demonstrated that derivatives of this compound exhibit antimicrobial and anti-inflammatory activities, making them potential candidates for the development of new therapeutic agents.

The physical properties of 1,4-Benzenedicarboxylic acid, 2,2'-(2,6-pyridinediyl)bis- are also noteworthy. It is typically a white crystalline solid with a melting point ranging from 300°C to 310°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and ethanol. These solubility characteristics make it easy to handle and process in laboratory settings.

The synthesis of 1,4-Benzenedicarboxylic acid, 2,2'-(2,6-pyridinediyl)bis- involves several well-established chemical reactions. One common method involves the reaction of terephthaloyl chloride with 2-amino-6-methylpyridine in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. Alternative synthetic routes have also been explored to improve efficiency and reduce costs.

In terms of safety and handling, 1,4-Benzenedicarboxylic acid, 2,2'-(2,6-pyridinediyl)bis- should be handled with care in a well-ventilated area. Standard laboratory safety protocols should be followed to minimize exposure risks. The compound is not classified as hazardous under current regulations but should be stored in a cool and dry place away from incompatible materials.

The environmental impact of 1,4-Benzenedicarboxylic acid, 2,2'-(2,6-pyridinediyl)bis- is another important consideration. While there is limited data available on its environmental fate and effects, it is generally considered to have low toxicity to aquatic organisms when used responsibly. However, best practices for waste disposal should be followed to ensure minimal environmental impact.

In conclusion, 1,4-Benzenedicarboxylic acid, 2,2'-(2，6-pyridinediyl)bis- (CAS No. 2102525-51-7) is a promising compound with a wide range of applications in both research and industry. Its unique molecular structure and versatile properties make it an attractive candidate for further investigation and development in various fields. As research continues to advance our understanding of this compound's potential uses and benefits, it is likely that new applications will emerge in the coming years.